Cas no 2680684-35-7 (tert-butyl N-{2-2-(2-nitrophenyl)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{2-2-(2-nitrophenyl)ethylphenyl}carbamate
• CAS No: 2680684-35-7
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 5620921
• PubChem ID: 165941505
• Update Time: 2025-05-23

tert-butyl N-{2-2-(2-nitrophenyl)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680684-35-7
• EN300-28297412
• tert-butyl N-{2-[2-(2-nitrophenyl)ethyl]phenyl}carbamate
• tert-butyl N-{2-2-(2-nitrophenyl)ethylphenyl}carbamate

• Inchi： 1S/C19H22N2O4/c1-19(2,3)25-18(22)20-16-10-6-4-8-14(16)12-13-15-9-5-7-11-17(15)21(23)24/h4-11H,12-13H2,1-3H3,(H,20,22)
• InChI Key： SXBPJEAWMKZWLZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1CCC1C=CC=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 342.15795719g/mol
• Monoisotopic Mass: 342.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-{2-2-(2-nitrophenyl)ethylphenyl}carbamate

Introduction to tert-butyl N-{2-2-(2-nitrophenyl)ethylphenyl}carbamate (CAS No. 2680684-35-7)

tert-butyl N-{2-2-(2-nitrophenyl)ethylphenyl}carbamate, with the CAS number 2680684-35-7, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a carbamate linkage, and a nitrophenyl moiety. These structural elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of tert-butyl N-{2-2-(2-nitrophenyl)ethylphenyl}carbamate can be represented as follows: the tert-butyl group provides steric protection, while the carbamate linkage offers a versatile functional group for further chemical modifications. The nitrophenyl moiety introduces electron-withdrawing properties, which can influence the compound's reactivity and biological activity. This combination of functional groups makes tert-butyl N-{2-2-(2-nitrophenyl)ethylphenyl}carbamate an attractive candidate for the development of novel pharmaceuticals and therapeutic agents.

In the context of medicinal chemistry, tert-butyl N-{2-2-(2-nitrophenyl)ethylphenyl}carbamate has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, making it a promising candidate for the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that tert-butyl N-{2-2-(2-nitrophenyl)ethylphenyl}carbamate could serve as a scaffold for the design of more effective therapeutic agents.

The synthesis of tert-butyl N-{2-2-(2-nitrophenyl)ethylphenyl}carbamate involves several well-established chemical reactions, including nucleophilic substitution and coupling reactions. One common synthetic route involves the reaction of 2-nitrobenzaldehyde with an appropriate amine to form an intermediate imine, which is then treated with tert-butanol in the presence of a base to yield the final product. This synthetic pathway is highly reproducible and can be scaled up for industrial production, making it an attractive option for pharmaceutical companies.

The physical and chemical properties of tert-butyl N-{2-2-(2-nitrophenyl)ethylphenyl}carbamate have been extensively studied. It is a white crystalline solid with a melting point ranging from 110 to 115°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but exhibits limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for confirming its structure and purity.

In terms of safety and handling, tert-butyl N-{2-2-(2-nitrophenyl)ethylphenyl}carbamate should be stored in a cool, dry place away from direct sunlight and sources of heat. It is recommended to handle this compound with appropriate personal protective equipment (PPE), such as gloves and safety goggles, to prevent skin contact and inhalation. Additionally, proper disposal methods should be followed to ensure environmental safety.

The potential applications of tert-butyl N-{2-2-(2-nitrophenyl)ethylphenyl}carbamate extend beyond medicinal chemistry. In materials science, this compound has been investigated for its use in the development of advanced materials with unique optical and electronic properties. For example, research published in Advanced Materials has demonstrated that derivatives of this compound can be used to create luminescent materials with tunable emission properties. These materials have potential applications in areas such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion, tert-butyl N-{2-2-(2-nitrophenyl)ethylphenyl}carbamate (CAS No. 2680684-35-7) is a versatile organic compound with significant potential in various scientific and industrial fields. Its unique structural features and chemical properties make it an attractive candidate for drug discovery and materials science applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemistry and pharmaceutical development.